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Compound of Interest

Compound Name:
Erbium chloride (ErCl3),

hexahydrate (8CI,9CI)

Cat. No.: B7799987 Get Quote

Executive Summary
Erbium(III) chloride hexahydrate is a critical precursor in the synthesis of erbium-doped optical

fibers, nanocrystals for bioimaging, and photonic materials. While often categorized as a

moderate hazard (Signal Word: Warning), its safety profile is frequently underestimated in

research settings. The compound’s primary risks stem from its hygroscopic nature and its

potential to hydrolyze into acidic byproducts (HCl) upon contact with moisture or mucous

membranes. This guide provides a mechanistic understanding of these hazards to establish

self-validating safety protocols for research and drug development environments.

Physicochemical Profile & Stability Mechanisms
Understanding the physical chemistry of ErCl₃·6H₂O is the foundation of effective risk

mitigation.
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Property Value Safety Implication

Appearance Pink, crystalline solid
distinct color aids in spill

identification.

Molecular Weight 381.71 g/mol

High density implies rapid

settling of dust, but aerosols

remain a risk.

Solubility Soluble in water, ethanol

Rapid dissolution in

sweat/tears facilitates local

irritation.

Hygroscopicity High

Absorbs atmospheric moisture;

cakes over time, increasing

force required to dispense (risk

of sudden dust release).

Thermal Decomposition >774°C (anhydrous)

Critical: Decomposes to

release Hydrogen Chloride

(HCl) gas and Erbium oxides

at high temperatures.

The Hydrolysis Hazard
The "Expertise" component of this safety profile lies in understanding why this salt causes

irritation. Unlike neutral salts, lanthanide chlorides can undergo partial hydrolysis in aqueous

solution, slightly lowering pH:

Upon contact with the moisture of the eye or respiratory tract, this reaction, combined with the

high ionic strength, drives the irritation response described in GHS H-codes.

GHS Hazard Identification & Toxicology
The following classifications are derived from aggregated SDS data (Sigma-Aldrich, Fisher,

ECHA).

Hazard Statements (H-Codes)
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Code Classification Target Organ / Mechanism

H315 Causes skin irritation

Dermal contact causes

desiccation and acidic

irritation.

H319 Causes serious eye irritation

High Risk: Mechanical

abrasion from crystals +

chemical irritation from

hydrolysis.

H335 May cause respiratory irritation

Inhalation of dust/aerosols

triggers mucosal inflammation

in the upper respiratory tract.

Toxicological Data
Acute Toxicity (Oral): LD50 (Mouse) = 4,417 mg/kg [1].[1]

Interpretation: While the lethal dose is relatively high (low acute lethality), the effective

toxicity in a lab setting is driven by chronic low-level irritation rather than acute poisoning.

Carcinogenicity: Not classified by IARC, NTP, or OSHA.[2]

Chronic Exposure: Long-term inhalation of rare earth dusts can potentially lead to rare earth

pneumoconiosis, though this is less common with soluble salts like chlorides compared to

oxides.

Engineering Controls & Personal Protective
Equipment (PPE)
Standard "lab coat and gloves" instructions are insufficient without context.

Respiratory Protection Logic
Scenario A (Solid Handling): When weighing <10g, a standard fume hood (face velocity 0.5

m/s) is sufficient.
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Scenario B (Dust Generation): If grinding or handling large quantities outside a hood, an N95

(US) or P2 (EU) particulate respirator is mandatory to prevent H335 (Respiratory Irritation).

Dermal & Ocular Protection
Gloves: Nitrile rubber (0.11 mm thickness) provides adequate protection. Break-through time

is generally >480 min for solid handling.

Eye Protection:ANSI Z87.1 Chemical Splash Goggles are required. Safety glasses are

insufficient because fine dust can bypass side shields and react with ocular moisture.

Emergency Response Protocols
Exposure Response Workflow
The following diagram outlines the immediate decision logic for exposure incidents.

Exposure Incident

Identify Route

Eye Contact
(H319)

Skin Contact
(H315)

Inhalation
(H335)

Rinse cautiously with water
for 15+ mins.

Remove contact lenses.

Wash with soap & water.
Remove contaminated clothing.

Move to fresh air.
Sit upright to ease breathing.

Seek Medical Attention
(Show SDS)

If irritation persists If symptoms persist
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Figure 1: Decision logic for immediate response to Erbium Chloride exposure.

Spill Management Protocol
Objective: Containment without aerosolization.

Isolate: Evacuate non-essential personnel. Mark the zone.

PPE Up: Don goggles, nitrile gloves, and N95 respirator.

Containment Strategy:

Dry Spill: Do NOT dry sweep. This generates dust. Use a HEPA vacuum or wet the

powder slightly with an inert absorbent (sand/vermiculite) before scooping.

Wet Spill: Absorb with inert material (vermiculite).

Disposal: Place in a closed container labeled "Hazardous Waste - Erbium Salts."

Verification: Wipe surface with a moist paper towel; pink residue indicates incomplete

cleanup.

Spill Detected Analyze State

Dry Powder

Solution

Cover with wet absorbent
OR HEPA Vacuum

Absorb with Vermiculite

Seal in Hazardous
Waste Container

Click to download full resolution via product page

Figure 2: Workflow for safe containment and disposal of spills.

Storage & Incompatibility[1][3][4][5]
Storage Conditions: Store in a tightly closed container in a cool, dry, well-ventilated place.

Desiccation: Due to hygroscopicity, storing under an inert atmosphere (Argon/Nitrogen) or in

a desiccator is recommended to maintain stoichiometry for precise applications.
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Incompatibilities:

Strong Acids: Reaction may release HCl gas.

Strong Oxidizing Agents: Potential for energetic reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemicalbook.com [chemicalbook.com]

2. prochemonline.com [prochemonline.com]

3. 塩化エルビウム(III) 六水和物 99.995% trace metals basis | Sigma-Aldrich
[sigmaaldrich.com]

4. Erbium chloride | Cl3Er | CID 66277 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Erbium(III) Chloride Hexahydrate: Technical Hazard
Analysis & Safety Protocol]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/203211
https://www.sigmaaldrich.com/JP/ja/product/aldrich/203211
https://www.chemicalbook.com/msds/erbium-chloride.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Erbium-chloride
https://www.benchchem.com/product/b7799987?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/erbium-chloride.htm
https://prochemonline.com/wp-content/uploads/2021/06/1696.ErbiumChlorideHexahydrate.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/203211
https://www.sigmaaldrich.com/JP/ja/product/aldrich/203211
https://pubchem.ncbi.nlm.nih.gov/compound/Erbium-chloride
https://www.benchchem.com/product/b7799987#erbium-chloride-hexahydrate-safety-data-sheet-sds-hazards
https://www.benchchem.com/product/b7799987#erbium-chloride-hexahydrate-safety-data-sheet-sds-hazards
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b7799987#erbium-chloride-hexahydrate-safety-data-
sheet-sds-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b7799987#erbium-chloride-hexahydrate-safety-data-sheet-sds-hazards
https://www.benchchem.com/product/b7799987#erbium-chloride-hexahydrate-safety-data-sheet-sds-hazards
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7799987?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

